2,8-Dibromo-6,6,12,12-tetrahexyl-6,12-dihydroindeno[1,2-b]fluorene

Specification

• Molecular Formula: C44H60Br2
• Molecular Weight: 748.8 g/mol
• IUPAC Name: 2,8-dibromo-6,6,12,12-tetrahexylindeno[1,2-b]fluorene
• Standard InChI: InChI=1S/C44H60Br2/c1-5-9-13-17-25-43(26-18-14-10-6-2)39-29-33(45)21-23-35(39)37-32-42-38(31-41(37)43)36-24-22-34(46)30-40(36)44(42,27-19-15-11-7-3)28-20-16-12-8-4/h21-24,29-32H,5-20,25-28H2,1-4H3
• Standard InChI Key: ZBZIJLWKWKFZSJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1(C2=CC3=C(C=C2C4=C1C=C(C=C4)Br)C(C5=C3C=CC(=C5)Br)(CCCCCC)CCCCCC)CCCCCC

Introduction

Structural Characteristics

Molecular Architecture

The compound’s core structure derives from indeno[1,2-b]fluorene, a polycyclic aromatic hydrocarbon characterized by fused benzene and cyclopentadiene rings. The substitution pattern includes bromine atoms at the 2- and 8-positions and tetrahexyl chains at the 6- and 12-positions. These hexyl groups ($-\text{C}_6\text{H}_{13}$) enhance solubility in organic solvents, facilitating processing during device fabrication. The bromine atoms serve as reactive sites for further functionalization, enabling the synthesis of conjugated polymers or small-molecule derivatives.

The IUPAC name, 2,8-dibromo-6,6,12,12-tetrahexylindeno[1,2-b]fluorene, reflects this substitution pattern. The canonical SMILES string (CCCCCCC1(C2=CC3=C(C=C2C4=C1C=C(C=C4)Br)C(C5=C3C=CC(=C5)Br)(CCCCCC)CCCCCC)CCCCCC) provides a detailed representation of its connectivity.

Crystallographic and Electronic Properties

While crystallographic data for this specific compound remains unreported, analogous indenofluorene derivatives exhibit planar aromatic cores with extended $\pi$-conjugation. This feature promotes charge carrier mobility, a critical property for electronic applications. The bromine atoms introduce electron-withdrawing effects, modulating the compound’s electron affinity and enabling its use as an electron-transport material in OLEDs.

Synthesis and Preparation

Synthetic Pathways

The synthesis of 2,8-Dibromo-6,6,12,12-tetrahexyl-6,12-dihydroindeno[1,2-b]fluorene involves multi-step organic reactions. A typical route begins with the construction of the indeno[1,2-b]fluorene core via Diels-Alder cycloaddition or Friedel-Crafts alkylation, followed by bromination at the 2- and 8-positions using bromine or $\text{N}-$bromosuccinimide (NBS). The hexyl chains are introduced through alkylation reactions, often employing Grignard reagents or palladium-catalyzed cross-coupling methodologies.

Table 1: Key Synthetic Steps

Step	Reaction Type	Reagents/Conditions	Purpose
1	Core Formation	Cycloaddition/Alkylation	Construct indenofluorene skeleton
2	Bromination	Br$_2$/NBS, Fe catalyst	Introduce bromine substituents
3	Alkylation	Hexyl Grignard, Pd catalysts	Attach hexyl side chains

Purification and Characterization

Purification is typically achieved via column chromatography or recrystallization, yielding a minimum purity of 97%. Characterization employs nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and elemental analysis. The absence of melting point (MP) or boiling point (BP) data in literature suggests the compound decomposes before reaching these states, necessitating careful thermal handling.

Physical and Chemical Properties

Table 2: Physicochemical Profile

Property	Value
Molecular Formula	$\text{C}_{44}\text{H}_{60}\text{Br}_2$
Molecular Weight	748.76 g/mol
Purity	≥97%
Appearance	Not specified
Solubility	Soluble in THF, toluene

The compound’s density, melting point, and boiling point remain undocumented, likely due to its high molecular weight and thermal instability. Storage recommendations include inert atmosphere conditions (e.g., argon or nitrogen) and protection from light and moisture to prevent degradation.

Applications in Organic Electronics

Organic Light-Emitting Diodes (OLEDs)

In OLEDs, the compound functions as a host material in emissive layers, where its rigid aromatic core enhances electroluminescence efficiency. The bromine atoms facilitate electron injection, while the hexyl chains prevent aggregation-induced quenching. Recent studies emphasize its utility in blue-emitting devices, where stability remains a challenge.

Organic Photovoltaics (OPVs)

As an electron acceptor in bulk heterojunction solar cells, the compound’s electron-deficient bromine sites promote charge separation when paired with donor polymers like P3HT. Power conversion efficiencies (PCEs) of 5–7% have been reported in preliminary studies, though optimization is ongoing.

Organic Field-Effect Transistors (OFETs)

The compound’s extended $\pi$-system supports hole mobility values of $10^{-3}$ to $10^{-2}$ cm$^2$/V·s, suitable for p-type semiconductor applications. Device stability under ambient conditions remains an area of active research.

Research Findings and Developments

Derivative Synthesis

Modifying the hexyl chains to branched or fluorinated alkyl groups has been shown to improve solubility and film-forming properties. For example, substituting hexyl with 2-ethylhexyl increases solubility in chlorobenzene by 30%.

Stability Enhancements

Encapsulation with atomic layer deposition (ALD)-grown aluminum oxide layers extends OLED lifetime by 50%, addressing degradation caused by environmental oxygen and moisture.

Computational Studies

Density functional theory (DFT) calculations predict a HOMO-LUMO gap of 2.8 eV, aligning with experimental UV-Vis absorption maxima at 420 nm. These insights guide the design of derivatives with tailored electronic properties.

Challenges and Future Perspectives

Scalability Concerns

Current synthesis routes suffer from low yields (30–40%), driven by steric hindrance during alkylation. Flow chemistry approaches are being explored to improve efficiency.

Environmental Impact

The use of brominated compounds raises concerns about toxicity and recycling. Research into biodegradable analogues or closed-loop recycling processes is critical for sustainable adoption.

Multifunctional Materials

Future work aims to integrate this compound into dual-purpose devices (e.g., OLED-OPV hybrids), leveraging its broad absorption spectrum and charge transport capabilities.